Cas no 170486-49-4 (Methanone, bis(4-oxazolyl)-)

• Product Name: Methanone, bis(4-oxazolyl)-
• CAS No: 170486-49-4
• MF: C₇H₄N₂O₃
• MW: 164.11826133728
• CID: 1352250
• PubChem ID: 19047438
• Update Time: 2025-04-20

Methanone, bis(4-oxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, bis(4-oxazolyl)-
• SCHEMBL8865580
• DTXSID701310518
• 170486-49-4

• Inchi： 1S/C7H4N2O3/c10-7(5-1-11-3-8-5)6-2-12-4-9-6/h1-4H
• InChI Key： PALRZVLQGJKZPD-UHFFFAOYSA-N
• SMILES： O1C=NC(=C1)C(C1=COC=N1)=O

Computed Properties

• Exact Mass: 164.02222
• Monoisotopic Mass: 164.02219199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• PSA: 69.13